Cas no 64907-55-7 (5-Bromo-1-ethyl-1H-1,2,4-triazole)

5-Bromo-1-ethyl-1H-1,2,4-triazole is a brominated triazole derivative with a molecular formula of C₄H₆BrN₃. This heterocyclic compound is characterized by its ethyl-substituted triazole core and bromine functionalization, which enhances its reactivity in synthetic applications. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination chemistry ligands. The bromine atom at the 5-position facilitates further functionalization via cross-coupling reactions, while the ethyl group improves solubility in organic solvents. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for constructing complex nitrogen-containing frameworks.
5-Bromo-1-ethyl-1H-1,2,4-triazole structure
64907-55-7 structure
Product Name:5-Bromo-1-ethyl-1H-1,2,4-triazole
CAS No:64907-55-7
MF:C4H6BrN3
MW:176.014539241791
MDL:MFCD16987772
CID:501258
PubChem ID:590265
Update Time:2025-11-02

5-Bromo-1-ethyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1-ethyl-1H-1,2,4-triazole
    • 1H-1,2,4-Triazole,5-bromo-1-ethyl-
    • 1-Ethyl-5-brom-1,2,4-triazol
    • 1-Ethyl-5-bromo-1,2,4-triazole
    • 2-Ethyl-3-brom-triazol-1,2,4
    • 5-bromo-1-ethyl-1H-[1,2,4]triazole
    • AC1LBWMB
    • EN300-233189
    • 5-Bromo-1-ethyl-1H-1,2,4-triazole, AldrichCPR
    • DTXSID40343524
    • MFCD16987772
    • 1H-1,2,4-Triazole,5-bromo-1-ethyl-(9CI)
    • 5-bromo-1-ethyl-1,2,4-triazole
    • AKOS015960003
    • 5-Bromo-1-ethyl-1H-1,2,4-triazole #
    • JHTVMKGZVICRCM-UHFFFAOYSA-N
    • SCHEMBL16321601
    • BS-38374
    • 64907-55-7
    • STL584014
    • ALBB-018261
    • DB-123841
    • 1H-1,2,4-Triazole, 5-bromo-1-ethyl-
    • MDL: MFCD16987772
    • Inchi: 1S/C4H6BrN3/c1-2-8-4(5)6-3-7-8/h3H,2H2,1H3
    • InChI Key: JHTVMKGZVICRCM-UHFFFAOYSA-N
    • SMILES: BrC1=NC=NN1CC

Computed Properties

  • Exact Mass: 174.97451g/mol
  • Monoisotopic Mass: 174.97451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 77.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 30.7Ų

5-Bromo-1-ethyl-1H-1,2,4-triazole Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

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Additional information on 5-Bromo-1-ethyl-1H-1,2,4-triazole

Comprehensive Guide to 5-Bromo-1-ethyl-1H-1,2,4-triazole (CAS No. 64907-55-7): Properties, Applications, and Market Insights

5-Bromo-1-ethyl-1H-1,2,4-triazole (CAS No. 64907-55-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated triazole derivative features a unique molecular structure combining a triazole ring with an ethyl substituent and a bromine atom at the 5-position, making it a valuable intermediate in organic synthesis. The compound's molecular formula is C4H6BrN3, with a molecular weight of 176.02 g/mol.

The growing interest in 1,2,4-triazole compounds stems from their diverse biological activities and applications in drug discovery. Researchers particularly value 5-Bromo-1-ethyl-1H-1,2,4-triazole for its potential as a building block in medicinal chemistry, where it can serve as a core structure for developing novel therapeutic agents. Recent studies have explored its utility in creating compounds with potential antimicrobial, antifungal, and anti-inflammatory properties, aligning with current pharmaceutical trends toward targeted small-molecule therapies.

In the agrochemical sector, brominated heterocyclic compounds like 5-Bromo-1-ethyl-1H-1,2,4-triazole are being investigated for their potential as crop protection agents. The compound's structural features make it particularly interesting for developing new generations of fungicides and plant growth regulators, addressing the agricultural industry's need for more effective and environmentally friendly solutions. This application has become increasingly relevant as global food security concerns drive innovation in crop protection technologies.

The synthesis of 5-Bromo-1-ethyl-1H-1,2,4-triazole typically involves bromination of 1-ethyl-1H-1,2,4-triazole under controlled conditions. Process optimization has become a key focus area for manufacturers, as evidenced by recent patent filings describing improved synthetic routes with higher yields and reduced environmental impact. These advancements respond to the chemical industry's growing emphasis on green chemistry principles and sustainable production methods.

From a commercial perspective, the market for triazole derivatives has shown steady growth, with 5-Bromo-1-ethyl-1H-1,2,4-triazole being particularly sought after by specialty chemical suppliers. Current pricing trends reflect the compound's niche status and the technical challenges associated with its production. Quality specifications typically require ≥97% purity by HPLC analysis, with strict controls on residual solvents and heavy metals to meet pharmaceutical-grade standards.

Storage and handling recommendations for 5-Bromo-1-ethyl-1H-1,2,4-triazole emphasize protection from moisture and light, with ideal storage conditions being cool, dry environments in tightly sealed containers. These precautions help maintain the compound's stability and shelf life, which are critical considerations for research laboratories and industrial users alike.

Recent scientific literature highlights several innovative applications of 5-Bromo-1-ethyl-1H-1,2,4-triazole in materials science. Its incorporation into coordination polymers and metal-organic frameworks (MOFs) has shown promise for creating novel functional materials with potential applications in catalysis and gas storage. These developments align with current research trends in advanced materials and nanotechnology.

Analytical characterization of 5-Bromo-1-ethyl-1H-1,2,4-triazole typically employs techniques such as 1H NMR, 13C NMR, mass spectrometry, and infrared spectroscopy. These methods provide comprehensive structural verification and purity assessment, meeting the rigorous quality requirements of modern chemical research and development.

The future outlook for 5-Bromo-1-ethyl-1H-1,2,4-triazole appears promising, with potential expansions into new application areas including electronic materials and specialty coatings. As research into functionalized triazole compounds continues to advance, this particular derivative is likely to maintain its position as a valuable tool for chemical innovation across multiple industries.

For researchers considering 5-Bromo-1-ethyl-1H-1,2,4-triazole for their projects, it's important to consult recent literature and patent databases to stay informed about the latest developments in its synthesis and applications. The compound's versatility and the growing interest in heterocyclic bromine compounds suggest that it will remain an important subject of study in both academic and industrial settings for years to come.

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